Cas no 16429-21-3 (2-Oxepanone, 7-hexyl-)

2-Oxepanone, 7-hexyl- Properties

Names and Identifiers

• 2-Oxepanone, 7-hexyl-
• 7-hexyloxepan-2-one
• 2-Oxepanone,7-hexyl
• 6-dodecanolide
• 6-Hexylhexanolide
• 7-(R,S)-hexyloxepan-2-one
• 7-Hexyl-2-oxepanone
• 7-hexylcaprolactone
• DELTA-DODECANOLACTONE
• EINECS 240-483-7
• FEMA No. 3610
• 7-hexyl-2-oxepanon
• 6-hydroxy-dodecanoic acid epsilon-lactone
• epsilon-dodecalactone
• epsilon-hydroxydodecanoic acid lactone
• FEMA 2401
• DODECANOLACTONE
• D-DODECALACTONE
• DELTA-LAUROLACTONE
• DODECALACTONE, DELTA-
• +Expand

• InChIKey： FRTMRFCNTDDSOB-UHFFFAOYSA-N
• Inchi： 1S/C12H22O2/c1-2-3-4-5-8-11-9-6-7-10-12(13)14-11/h11H,2-10H2,1H3
• SMILES： C(C1OC(=O)CCCC1)CCCCC

Computed Properties

• Exact Mass: 198.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Heavy Atom Count: 14
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 3.44260
• PSA: 26.30000
• Refractive Index: n20/D 1.460(lit.)
• Boiling Point: 140-141 °C1 mm Hg(lit.)
• Melting Point: −12 °C(lit.)
• Flash Point: >230 °F
• FEMA: 3610 | EPSILON-DODECALACTONE
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.942 g/mL at 25 °C(lit.)

2-Oxepanone, 7-hexyl- Security Information

• RTECS：UQ0850000
• WGK Germany：2
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38

2-Oxepanone, 7-hexyl- Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%